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A Comparative Guide to the Hydrogen Storage Capacity of Aluminum Formate and Other

Metal-Organic Frameworks

For researchers and scientists in materials science and drug development, the efficient storage

of hydrogen is a critical challenge. Metal-Organic Frameworks (MOFs) have emerged as

promising candidates for hydrogen storage due to their high porosity and tunable structures.

Among these, aluminum formate (ALF) has garnered attention for its unique performance

characteristics. This guide provides an objective comparison of the hydrogen storage capacity

of aluminum formate against other well-known MOFs, supported by experimental data.

Performance Comparison of MOFs for Hydrogen
Storage
The hydrogen storage capacity of MOFs is typically evaluated under various temperature and

pressure conditions. While many MOFs exhibit high hydrogen uptake at cryogenic

temperatures (77 K), the practical application often demands good performance at less

extreme conditions. Aluminum formate shows particular promise for its performance at non-

cryogenic temperatures and lower pressures.[1][2]

The following table summarizes the hydrogen storage capacities of aluminum formate and

other notable MOFs. It is crucial to consider the specific conditions under which these values

were obtained to make a fair comparison.
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Metal-Organic
Framework
(MOF)

Gravimetric
Capacity (wt%)

Volumetric
Capacity (g/L)

Temperature
(K)

Pressure (bar)

Aluminum

Formate (ALF)
~1.2 - 120 25

MOF-5 11.5 (total) - 77 170

5.7 (usable) 33.4 (usable)
77 K (5 to 100

bar swing)

IRMOF-20 5.7 (usable) 33.4 (usable)
77 K (5 to 100

bar swing)

NU-100 16.4 (total) - 77 70

NU-1101 9.1 (deliverable) 46.6 (deliverable) 77 to 160 100 to 5

NU-1103 12.6 (deliverable) 43.2 (deliverable) 77 to 160 100 to 5

MIL-101 6.1 - 77 80

UiO-66 5.1 (total)
74 (total,

compacted)
77 100

HKUST-1 - 39 (deliverable) 77 to 160 100 to 5

Note: "Total" capacity refers to the absolute amount of hydrogen adsorbed, while "usable" or

"deliverable" capacity refers to the amount of hydrogen that can be released under a specific

pressure and temperature swing, which is a more practical metric for real-world applications.

Experimental Protocols for Hydrogen Storage
Measurement
The accurate measurement of hydrogen storage capacity in MOFs is crucial for evaluating their

performance. The most common methods are volumetric and gravimetric analysis.

Volumetric Method (Sieverts' Apparatus)
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The volumetric method, often performed using a Sieverts' apparatus, is a classic technique for

measuring gas adsorption.

Experimental Workflow:
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Sample Preparation

Measurement

Data Analysis

A known mass of the MOF sample is loaded into the sample holder.

The sample is activated by heating under vacuum to remove any guest molecules from the pores.

The sample holder is cooled to the desired experimental temperature (e.g., 77 K).

A known amount of hydrogen gas is introduced into a reservoir of known volume.

The valve between the reservoir and the sample holder is opened, allowing hydrogen to adsorb onto the MOF.

The pressure drop is measured once equilibrium is reached.

The amount of adsorbed gas is calculated using the ideal gas law or a more complex equation of state.

This process is repeated at increasing pressures to generate an adsorption isotherm.

The adsorption isotherm (amount of gas adsorbed vs. pressure) is plotted.

The total, excess, and deliverable capacities are calculated from the isotherm data.

Click to download full resolution via product page

Caption: Workflow for volumetric hydrogen storage measurement.
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Detailed Steps:

Sample Preparation: A precisely weighed amount of the MOF sample is placed in a sample

tube. The sample is then activated ('degassed') by heating it under a high vacuum to remove

any solvent or other guest molecules from its pores. This step is crucial to ensure that the

entire porous surface is accessible for hydrogen adsorption.

Measurement: The sample tube is brought to the desired temperature (e.g., by immersing it

in liquid nitrogen for 77 K measurements). A known quantity of hydrogen gas is dosed into

the sample tube from a calibrated volume.

Equilibration and Calculation: The system is allowed to reach thermal and pressure

equilibrium. The amount of hydrogen adsorbed by the MOF is calculated by subtracting the

amount of hydrogen remaining in the gas phase (the 'dead space') from the total amount of

hydrogen dosed. This process is repeated at various pressures to construct a full adsorption

isotherm.

Gravimetric Method
The gravimetric method measures the change in mass of the MOF sample as it adsorbs

hydrogen.

Experimental Workflow:
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Sample Preparation

Measurement

Data Analysis

A known mass of the MOF sample is placed in a sample pan connected to a microbalance.

The sample is activated in-situ by heating under vacuum.

The sample is cooled to the experimental temperature.

Hydrogen gas is introduced into the sample chamber at a controlled pressure.

The mass increase of the sample due to hydrogen adsorption is continuously monitored by the microbalance.

The measurement is recorded once the mass stabilizes.

This is repeated at different pressures to obtain the adsorption isotherm.

The mass change is corrected for buoyancy effects.

The gravimetric uptake (wt%) is calculated and plotted against pressure.

Click to download full resolution via product page

Caption: Workflow for gravimetric hydrogen storage measurement.
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Detailed Steps:

Sample Preparation: A known mass of the MOF is placed in a sample holder which is

suspended from a sensitive microbalance within a sealed chamber. The sample is activated

in-situ under vacuum and heat.

Measurement: The chamber is cooled to the target temperature. Hydrogen gas is then

introduced into the chamber at a specific pressure.

Data Acquisition: The microbalance measures the increase in the sample's mass as it

adsorbs hydrogen. This mass change is recorded as a function of pressure to generate the

adsorption isotherm. Buoyancy effects, which can be significant at high pressures, must be

corrected for to obtain accurate results.

Factors Influencing Hydrogen Storage in MOFs
The hydrogen storage performance of a MOF is not determined by a single property but rather

by a combination of factors. The interplay between these factors dictates the overall gravimetric

and volumetric storage capacities.

MOF Properties

Hydrogen Storage Performance

Comparative Assessment
Surface Area (BET, Langmuir)

Gravimetric Capacity (wt%)

Pore Volume & Pore Size Distribution

Volumetric Capacity (g/L)

Crystal Density

Presence of Open Metal Sites

Heat of Adsorption

Framework Flexibility

Deliverable Capacity

Aluminum Formate

Other MOFs (e.g., MOF-5, UiO-66)
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Caption: Key factors influencing MOF hydrogen storage performance.

Surface Area and Pore Volume: Generally, a higher surface area and larger pore volume

lead to a higher gravimetric hydrogen storage capacity, as there are more sites available for

hydrogen physisorption.[3]

Crystal Density: A higher crystal density can contribute to a higher volumetric storage

capacity, as more material can be packed into a given volume.

Open Metal Sites: The presence of coordinatively unsaturated metal sites can enhance the

interaction with hydrogen molecules, leading to a higher heat of adsorption and potentially

improved storage capacity at higher temperatures.

Framework Flexibility: The flexibility of the MOF structure can influence the kinetics of

hydrogen uptake and release, which is important for the deliverable capacity.

Conclusion
Aluminum formate stands out as a promising material for hydrogen storage, particularly for

applications that require operation at non-cryogenic temperatures and lower pressures.[4][5]

While other MOFs like NU-1103 and MOF-5 exhibit higher gravimetric capacities at cryogenic

temperatures and high pressures, the performance of aluminum formate under more

moderate conditions makes it a compelling candidate for certain applications, potentially

reducing the energy penalty and cost associated with cooling.

The choice of the optimal MOF for hydrogen storage will ultimately depend on the specific

requirements of the application, including the operating temperature and pressure, and whether

gravimetric or volumetric capacity is the more critical parameter. Further research into

enhancing the performance of aluminum formate and other MOFs under practical operating

conditions is essential for the advancement of hydrogen storage technologies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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